Cas no 2138106-09-7 (5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole)

• Product Name: 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole
• CAS No: 2138106-09-7
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 6424736
• PubChem ID: 165497480
• Update Time: 2025-11-06

5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2138106-09-7
• 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole
• EN300-1157468

• Inchi： 1S/C11H18BrN3/c1-3-15-11(7-13-14-15)10-6-9(12)5-4-8(10)2/h7-10H,3-6H2,1-2H3
• InChI Key： YIPHVNVJHMZTIC-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2=CN=NN2CC)C1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole

Research Briefing on 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole (CAS: 2138106-09-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole (CAS: 2138106-09-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This structurally unique molecule combines a brominated cyclohexyl moiety with a 1,2,3-triazole ring system, offering versatile opportunities for drug discovery and biological probe development. Recent studies have highlighted its potential as a key intermediate in the synthesis of targeted therapeutics and its role in modulating specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility as a building block for kinase inhibitors. Researchers utilized the bromo-substituted cyclohexyl group for further functionalization through palladium-catalyzed cross-coupling reactions, while the triazole moiety served as a hydrogen bond acceptor in protein-ligand interactions. The study reported significant inhibitory activity (IC50 values in the nanomolar range) against several cancer-related kinases when the scaffold was appropriately derivatized.

In chemical biology applications, this compound has shown particular promise as a photoaffinity labeling probe. A recent Nature Chemical Biology publication (2024, DOI: 10.1038/s41589-024-01580-x) described its incorporation into activity-based protein profiling (ABPP) platforms. The bromine atom's presence allows for subsequent bioconjugation via click chemistry, while the ethyl-triazole group provides metabolic stability. This dual functionality enables researchers to track drug-target engagement in complex biological systems with unprecedented precision.

From a synthetic chemistry perspective, novel routes to access this scaffold have been developed. A 2024 Organic Letters paper (DOI: 10.1021/acs.orglett.4c00988) presented an asymmetric synthesis approach using chiral auxiliaries to control the stereochemistry at the 2-methylcyclohexyl position. This advancement is particularly significant as the stereochemistry of the cyclohexyl ring has been shown to dramatically influence biological activity in derivative compounds.

Pharmacokinetic studies of related derivatives suggest that the 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole core offers favorable drug-like properties. The ethyl group at the 1-position of the triazole appears to confer metabolic stability compared to methyl or hydrogen substitutions, while maintaining acceptable solubility profiles. These findings, reported in the European Journal of Pharmaceutical Sciences (2023, 185: 106428), position this scaffold as a valuable starting point for lead optimization programs.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary data presented at the 2024 American Chemical Society National Meeting demonstrated its successful incorporation into proteolysis-targeting chimera (PROTAC) molecules. The bromine atom serves as an ideal handle for linker attachment, while the triazole ring contributes to the necessary three-dimensionality for effective protein-protein interactions in the ubiquitin-proteasome system.

In conclusion, 5-(5-bromo-2-methylcyclohexyl)-1-ethyl-1H-1,2,3-triazole (CAS: 2138106-09-7) represents a versatile and pharmacologically relevant scaffold with applications spanning drug discovery, chemical biology, and pharmaceutical development. Its unique structural features enable multiple points of diversification while maintaining favorable drug-like properties. Future research directions likely include further exploration of its stereochemical dependencies, expansion of its applications in targeted degradation technologies, and development of more efficient synthetic routes to enable large-scale production.